Cas no 28745-13-3 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)-)
28745-13-3 structure
Product Name:7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)-
CAS No:28745-13-3
MF:C7H8N4OS
MW:196.229619026184
CID:285452
PubChem ID:135399082
Update Time:2025-04-19
7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)-
- 3-methyl-5-methylsulfanyl-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
- 3-methyl-5-(methylsulfanyl)-2,4-dihydro-7h-pyrazolo[4,3-d]pyrimidin-7-one
- 3-methyl-5-methylsulfanyl-1(2),6-dihydro-pyrazolo[4,3-d]pyrimidin-7-one
- 3-Methyl-5-methylthiopyrazolo< 4,3-d> pyrimidin-7-on
- AC1L5YOL
- AC1Q6IOA
- AG-K-80663
- AR-1F4319
- CTK4G2014
- NSC138286
- 3-Methyl-5-(methylthio)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
- 28745-13-3
- NSC-138286
- DTXSID80300671
-
- Inchi: 1S/C7H8N4OS/c1-3-4-5(11-10-3)6(12)9-7(8-4)13-2/h1-2H3,(H,10,11)(H,8,9,12)
- InChI Key: IXTODJVWZCXXER-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2C(C(N1)=O)=NNC=2C
Computed Properties
- Exact Mass: 196.04204
- Monoisotopic Mass: 196.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 95.4Ų
Experimental Properties
- Density: 1.67
- Boiling Point: 451.5°C at 760 mmHg
- Flash Point: 226.8°C
- Refractive Index: 1.803
- PSA: 70.14
- LogP: 0.67650
7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-methyl-5-(methylthio)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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